Cas no 2171647-10-0 (2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid
• CAS No: 2171647-10-0
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 6345452
• PubChem ID: 165588714
• Update Time: 2025-05-23

2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid
• 2171647-10-0
• EN300-1628821

• Inchi： 1S/C7H14N2O3/c1-9-3-2-7(8,4-9)5(10)6(11)12/h5,10H,2-4,8H2,1H3,(H,11,12)
• InChI Key： BQUOTSZCVCHWER-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CN(C)CC1)N

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid

2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid: A Comprehensive Overview

The compound with CAS No 2171647-10-0, commonly referred to as 2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with amino and hydroxyacetic acid functionalities. The CAS No 2171647-10-0 identifier ensures that this compound can be uniquely identified in scientific literature and regulatory databases, making it easier for researchers to reference and study.

Recent studies have highlighted the potential of 2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid in various therapeutic applications. For instance, researchers have explored its role in modulating cellular signaling pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with key enzymes and receptors has been extensively studied, revealing promising results in preclinical models.

The synthesis of CAS No 2171647-10-0 involves a multi-step process that combines principles of organic synthesis and medicinal chemistry. The starting materials are carefully selected to ensure high purity and yield, while the reaction conditions are optimized to minimize side reactions. This approach not only enhances the efficiency of the synthesis but also aligns with the principles of green chemistry, making it more sustainable.

In terms of pharmacokinetics, 2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid has been shown to exhibit favorable absorption and bioavailability profiles. Studies conducted in animal models have demonstrated that the compound can effectively cross the blood-brain barrier, a critical factor for its potential use in treating central nervous system disorders. Additionally, its metabolic stability has been evaluated, providing insights into its suitability for long-term therapeutic use.

The structural uniqueness of CAS No 2171647-10-0 lies in its pyrrolidine ring system, which is substituted with both amino and hydroxyacetic acid groups. This arrangement creates a molecule with versatile functional groups that can participate in various biochemical interactions. The amino group, for example, can act as a nucleophile or hydrogen bond donor, while the hydroxyacetic acid group provides acidity and potential sites for further chemical modification.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid. These studies have revealed potential binding affinities with several drug targets, including kinases and G-protein coupled receptors (GPCRs). Such findings underscore the compound's potential as a lead molecule in drug discovery programs targeting diverse therapeutic areas.

In conclusion, CAS No 2171647-10-0, or 2-(3-amino-1-methylpyrrolidin-3-yl)-2-hydroxyacetic acid, represents a compelling subject of research due to its unique chemical properties and promising therapeutic potential. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacokinetic profile, this compound holds the promise of becoming an important tool in the fight against various diseases. Its inclusion in scientific literature under the CAS registry number ensures that it remains accessible to researchers worldwide, fostering collaboration and innovation in the field.